Cas no 17171-96-9 (2-(1-bromopropan-2-yl)-1,4-dimethylbenzene)
17171-96-9 structure
Product Name:2-(1-bromopropan-2-yl)-1,4-dimethylbenzene
CAS No:17171-96-9
Molecular Formula:C11H15Br
Molecular Weight:227.140802621841
CID:6022702
PubChem ID:65810533
2-(1-bromopropan-2-yl)-1,4-dimethylbenzene Properties
Names and Identifiers
-
- 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene
- EN300-1247573
- AKOS015151352
- 17171-96-9
-
- InChIKey： APWKIRVJQOKDLM-UHFFFAOYSA-N
- Inchi： 1S/C11H15Br/c1-8-4-5-9(2)11(6-8)10(3)7-12/h4-6,10H,7H2,1-3H3
- SMILES： BrCC(C)C1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 226.03571g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 2
- Monoisotopic Mass: 226.03571g/mol
- Heavy Atom Count: 12
- Complexity: 133
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
2-(1-bromopropan-2-yl)-1,4-dimethylbenzene Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1247573-1.0g |
2-(1-bromopropan-2-yl)-1,4-dimethylbenzene |
17171-96-9 | 1g |
$0.0 |
2-(1-bromopropan-2-yl)-1,4-dimethylbenzene Related Literature
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Zacharias Amara,Johan Fenneteau,Pauline Chaumont-Olive,Ilham Maimouni,Patrick Tabeling,Janine Cossy Chem. Commun., 2020,56, 5807-5810
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Zhen Liu,Yin Wei Catal. Sci. Technol., 2022,12, 5325-5331
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Minxian Wu,Gijs Vanhoutte,Neil R. Brooks,Koen Binnemans,Jan Fransaer Phys. Chem. Chem. Phys., 2015,17, 12080-12089
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Irene Mellone,Maurizio Peruzzini,Dörthe Mellmann,Henrik Junge,Matthias Beller,Luca Gonsalvi Dalton Trans., 2013,42, 2495-2501
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Cole D. Brubaker,Kailey N. Newcome,G. Kane Jennings J. Mater. Chem. C, 2019,7, 5573-5578
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Winnie Gerbens-Leenes,Arjen Y. Hoekstra Energy Environ. Sci., 2011,4, 2658-2668
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Fengting He,Xiaoming Liu,Xiaoli Zhao,Jinqiang Zhang,Pei Dong,Yang Zhang,Chaocheng Zhao,Hongqi Sun,Xiaoguang Duan,Shaobin Wang,Shuaijun Wang J. Mater. Chem. A, 2022,10, 20559-20570
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